Effect of ceria loading on Zr-pillared clay catalysts for selective catalytic reduction of NO with NH3†
New Journal of Chemistry Pub Date: 2019-06-11 DOI: 10.1039/C9NJ02102G
Abstract
yCeO2/Zr-PILC (y = 2.5–7.4 wt%) catalysts were prepared using an impregnation method. The physiochemical properties of the materials were investigated by means of XRD, BET, XPS, H2-TPR, NH3-TPD, and in situ DRIFT techniques, and their catalytic activities were evaluated for the selective catalytic reduction of NO with ammonia (NH3-SCR). The 5CeO2/Zr-PILC sample showed a high NH3-SCR activity, with the NO conversion being more than 80% in the temperature range (350–450 °C). The Zr-incorporated support was beneficial for the dispersion of ceria. There was a strong interaction between ceria and Zr-PILC, which led to increased H2 consumption and high-temperature reduction. An appropriate CeO2 loading could generate the 5CeO2/Zr-PILC catalyst that contained higher amounts of Ce3+ and the chemisorbed oxygen species favoring the NH3-SCR reaction. Moreover, the high acidity and strong NH3 adsorption ability of 5CeO2/Zr-PILC were responsible for good NH3-SCR performance in a wide temperature range. The NH3-SCR reaction occurred according to both the Langmuir–Hinshelwood (L–H) and Eley–Rideal (E–R) mechanisms, with the former being dominant.
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